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Compound of Interest

Compound Name: CGI-1746

Cat. No.: B1684438

For immediate release: This document provides essential safety and logistical information for
the proper disposal of CGI-1746, a potent and selective Bruton's tyrosine kinase (BTK) inhibitor
used in laboratory research. Adherence to these procedures is critical for maintaining a safe
laboratory environment, ensuring regulatory compliance, and protecting personnel and the
environment. This guidance is intended for researchers, scientists, and drug development
professionals.

Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for CGI-1746
is not publicly available, the following procedures are based on established best practices for
the disposal of potent, research-grade small molecule inhibitors and hazardous chemical
waste.[1][2]

Summary of Key Disposal Principles

All waste containing CGI-1746, including the pure compound, solutions, and contaminated
laboratory materials, must be treated as hazardous chemical waste.[2] Under no circumstances
should this material be disposed of down the drain or in regular trash.[3] The primary objective
is to collect, segregate, and securely store the waste for pickup and disposal by a licensed
hazardous waste management company or the institution's Environmental Health and Safety
(EHS) department.[1][4]

Quantitative Data and Chemical Properties
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Proper disposal procedures are informed by the chemical and physical properties of the
substance. The following table summarizes key data for CGI-1746.

Parameter Value Source
Molecular Formula C34H37Ns04

Molecular Weight 579.7 g/mol

Appearance Solid N/A
Solubility Soluble to 5 mM in DMSO,

Soluble to 20 mM in ethanol

Storage Store at -20°C

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of CGI-1746, from waste
generation to final collection.

1. Personal Protective Equipment (PPE): Before handling CGI-1746 or its waste, ensure
appropriate PPE is worn, including a lab coat, chemical-resistant gloves (butyl rubber is
recommended for DMSO), and safety goggles.[5]

2. Waste Segregation and Collection: All waste streams containing CGI-1746 must be
segregated at the point of generation.[6]

e Solid Waste:

o Place unused or expired CGI-1746, along with any contaminated disposable materials
such as weighing paper, gloves, and pipette tips, into a designated, durable, and sealable
hazardous waste container.[2][7]

e Liquid Waste:

o Collect all solutions containing CGI-1746 (e.g., dissolved in DMSO or ethanol) in a
dedicated, leak-proof, and shatter-resistant container.[2][5] This waste stream should be
treated as organic solvent waste.[5]
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o The container must be kept securely closed when not in use.[8]

e Contaminated Labware:

o Non-disposable items (e.g., glassware) that have come into contact with CGI-1746 should
be decontaminated. A common procedure involves rinsing with a suitable solvent (such as
ethanol) and then washing with soap and water. The solvent rinseate must be collected as
hazardous liquid waste.[2]

o Disposable labware should be disposed of as solid hazardous waste.[2]

e Sharps:

o Needles, syringes, or other sharps contaminated with CGI-1746 must be placed in a
designated sharps container for hazardous chemical waste.[7]

3. Container Labeling: All hazardous waste containers must be clearly and accurately labeled.
The label should include:

The words "Hazardous Waste".[1]

The full chemical name: "CGI-1746".[1]

The solvent(s) present (e.g., "DMSO solution™).

An approximate concentration or quantity of CGI-1746.

The date when waste was first added to the container (accumulation start date).[2]

4. Storage: Store all hazardous waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory.[8] This area should be away from general lab
traffic and incompatible materials should be segregated to prevent accidental reactions.[6][8]

5. Disposal Request: Once a waste container is full (typically around 80-90% capacity to
prevent spills), or as per your institution's guidelines, arrange for its collection.[4]

» Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to schedule a pickup.[2]
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e Do not attempt to dispose of this waste through standard municipal or unregulated channels.

[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of CGI-1746.
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Caption: Workflow for the safe disposal of CGI-1746.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of CGI-1746: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684438#cqi-1746-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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